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Compound of Interest

2,2,4-Trimethyl-1,3-pentanediol
Compound Name: B
diisobutyrate

Cat. No.: B032755

An In-Depth Technical Guide to the Chemical Properties of 2,2,4-Trimethyl-1,3-pentanediol
diisobutyrate (TXIB)

Prepared by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2,2,4-Trimethyl-1,3-pentanediol diisobutyrate (TXIB), a high-performance, non-
phthalate plasticizer and coalescing agent. With CAS Registry Number 6846-50-0, TXIB is
distinguished by its exceptionally low viscosity, excellent thermal and hydrolytic stability, and
broad compatibility with various polymer systems.[1][2] This document details its molecular
structure, physicochemical characteristics, synthesis, analytical methodologies, reactivity, and
key performance attributes in industrial applications. The content is tailored for researchers,
scientists, and formulation professionals in the polymer, coatings, and drug development
industries, offering field-proven insights into its application and behavior.

Molecular Structure and Identification

2,2,4-Trimethyl-1,3-pentanediol diisobutyrate is the di-ester of 2,2,4-trimethyl-1,3-
pentanediol and isobutyric acid.[3] Its structure features a highly branched aliphatic backbone,
which is fundamental to its physical properties and performance. The steric hindrance provided
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by the gem-dimethyl groups and the isopropyl group contributes significantly to its exceptional
hydrolytic and thermal stability.

IUPAC Name: [2,2,4-trimethyl-3-(2-methylpropanoyloxy)pentyl] 2-methylpropanoate[4] CAS
Registry Number: 6846-50-0[4][5] Molecular Formula: C16H3004[4][5][6] Molecular Weight:
286.41 g/mol [4][5][7]

Synonyms: TXIB, Kodaflex TXIB, Isobutyric acid, 1-isopropyl-2,2-dimethyltrimethylene ester.[5]
[8]
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1. Sample Collection
(e.g., Air through Sorbent Tube)

2. Solvent Desorption 3. Standard Preparation
(Carbon Disulfide) (Serial Dilutions of TXIB)

(4. GC-FID InjectiorD

5. Chromatographic Separation
(Capillary Column)

(6. Detection (FID))

7. Data Analysis
(Peak Area Integration)

8. Quantification
(Comparison to Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,2,4-Trimethyl-1,3-pentanediol diisobutyrate chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032755#2-2-4-trimethyl-1-3-pentanediol-
diisobutyrate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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